Cas no 52017-19-3 (N-(furan-2-ylmethyl)-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

• Product Name: N-(furan-2-ylmethyl)-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• CAS No: 52017-19-3
• MF: C₁₆H₁₈N₄O₅
• MW: 346.337923526764
• CID: 1575438
• Update Time: 2023-03-25

N-(furan-2-ylmethyl)-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 7H-pyrrolo[2,3-d]pyrimidin-4-amine, N-(2-furanylmethyl)-7-beta-D-ribofuranosyl-
• N-(2-Furylmethyl)-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• (2R,3R,4S,5R)-2-[4-(furan-2-ylmethylamino)pyrrolo[2,3-d]pyrimidin-7-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-(2-furanylmethyl)-7-β-D-ribofuranosyl-

• Inchi： 1S/C16H18N4O5/c21-7-11-12(22)13(23)16(25-11)20-4-3-10-14(18-8-19-15(10)20)17-6-9-2-1-5-24-9/h1-5,8,11-13,16,21-23H,6-7H2,(H,17,18,19)
• InChI Key： YLYCSUFVQKCZCW-UHFFFAOYSA-N
• SMILES： C1C=C(CNC2N=CN=C3C=2C=CN3C2OC(CO)C(O)C2O)OC=1

Computed Properties

• Exact Mass: 346.12772
• Monoisotopic Mass: 346.12772
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126

Experimental Properties

• Density: 1.68
• Boiling Point: 665.4°C at 760 mmHg
• Flash Point: 356.2°C
• Refractive Index: 1.758